Cas no 79769-56-5 (1H,7H-Pyrazolo(1,2-a)pyrazole-1,7-dione)

• Product Name: 1H,7H-Pyrazolo(1,2-a)pyrazole-1,7-dione
• CAS No: 79769-56-5
• MF: C₆H₄N₂O₂
• MW: 136.108160972595
• CID: 2802462
• PubChem ID: 13017386
• Update Time: 2025-04-21

1H,7H-Pyrazolo(1,2-a)pyrazole-1,7-dione Chemical and Physical Properties

Names and Identifiers

• M4U7HN57SZ
• SCHEMBL20398980
• 1H,7H-Pyrazolo[1,2-a]pyrazole-1,7-dione
• Q4913704
• UNII-M4U7HN57SZ
• DTXSID30515298
• Pyrazolo(1,2-a)pyrazole-3,5-dione
• 79769-56-5
• 1H,7H-Pyrazolo(1,2-a)pyrazole-1,7-dione

• Inchi： 1S/C6H4N2O2/c9-5-1-3-7-4-2-6(10)8(5)7/h1-4H
• InChI Key： DOYVLWSSQKOKHQ-UHFFFAOYSA-N
• SMILES： O=C1C=CN2C=CC(N21)=O

Computed Properties

• Exact Mass: 136.027277375g/mol
• Monoisotopic Mass: 136.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 40.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrazoles